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For Researchers, Scientists, and Drug Development Professionals

Abstract
Phenyl bromoacetate (CAS No. 620-72-4) is a pivotal aromatic ester that serves as a versatile

intermediate in a multitude of organic synthesis applications.[1] With the molecular formula

C₈H₇BrO₂, this compound is instrumental as an alkylating agent, a precursor in various named

reactions, and a building block for complex heterocyclic systems.[2] Its utility extends from

academic research to industrial-scale production of pharmaceuticals and advanced materials.

[1][3] This guide provides an in-depth overview of its synthesis, physicochemical properties,

significant applications, and detailed experimental protocols, offering a critical resource for

professionals in chemistry and drug development.

Physicochemical Properties
Phenyl bromoacetate is a colorless to slightly yellow transparent liquid or a light yellow

crystalline solid.[2] Its key physical and chemical characteristics are essential for its application

in sensitive reactions, demanding high purity and low moisture content.[2]

Table 1: Physicochemical Properties of Phenyl Bromoacetate
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Property Value Reference

CAS Number 620-72-4 [2]

Molecular Formula C₈H₇BrO₂ [2][4]

Molecular Weight 215.04 g/mol [4][5]

Appearance
Colorless to yellowish liquid or

solid
[2]

Melting Point 31-33 °C [2]

Boiling Point 134 °C at 15 mmHg

Density 1.508 g/mL at 25 °C [2]

Refractive Index 1.559 [2]

Flash Point 230 °F (110 °C) [2]

Solubility
Soluble in ethanol and ether;

insoluble in water
[2]

Purity (Assay)
≥98.0% (by Gas

Chromatography)
[2]

Synthesis of Phenyl Bromoacetate
The primary industrial synthesis of phenyl bromoacetate involves the esterification of phenol

with bromoacetyl bromide.[2] This reaction is efficient and proceeds under controlled conditions

to yield a high-purity product suitable for subsequent synthetic applications.
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Phenyl Bromoacetate
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Multi-Step Synthesis

Phenyl Bromoacetate
(Intermediate)

Reaction 1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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